Cas no 89043-32-3 (1-Bromo-4-(t-butyldimethylsilyloxy)butane)

1-Bromo-4-(t-butyldimethylsilyloxy)butane structure

89043-32-3 structure

Product Name:1-Bromo-4-(t-butyldimethylsilyloxy)butane

CAS No:89043-32-3

MF:C₁₀H₂₃BrOSi

MW:267.28

MDL:MFCD20259686

CID:614711

PubChem ID:582370

Update Time:2024-10-26

1-Bromo-4-(t-butyldimethylsilyloxy)butane Chemical and Physical Properties

Names and Identifiers

- Silane, (4-bromobutoxy)(1,1-dimethylethyl)dimethyl-
- (4-bromobutoxy)(tert-butyl)dimethylsilane
- 1-Bromo-4-(t-butyldimethylsilyloxy)butane
- 4-bromobutoxy-tert-butyl-dimethylsilane
- 1-bromo-4-(tert-butyldimethylsiloxy)butane
- 4-bromo-1-(tert-butyldimethylsiloxy)butane
- 4-bromo-1-(tert-butyldimethylsilyloxy)butane
- 4-tert-butyldimethylsilyloxy-1-bromobutane
- Silane,(4-bromobutoxy)(1,1-dimethylethyl)dimethyl
- 1-Bromo-4-[(tert-butyldimethylsilanyl)oxy]butane
- (4-Bromobutoxy)(1,1-dimethylethyl)dimethylsilane (ACI)
- (4-Bromobutoxy)-tert-butyldimethylsilane
- 4-Bromo-1-(dimethyl-tert-butylsilyloxy)butane
- 4-Bromo-1-(tert-butyldimethylsilyloxy]butane
- SY226928
- SCHEMBL382616
- AB87750
- H10601
- 4-bromobutoxydimethyl-t-butylsilane
- 1-bromo-4-(tert-butyldimethylsilanyloxy)butane
- DA-01461
- GS-5512
- C10H23BrOSi
- 4-Bromo-1-butanol, TBDMS derivative
- 1-Bromo-4-(tert-butyldimethylsilyloxy)butane
- AKOS025295890
- 89043-32-3
- MFCD20259686
- 4-Bromobutoxy(tert-butyl)dimethylsilane
- CS-0139732
- DTXSID40342491
- MDL： MFCD20259686
- Inchi： 1S/C10H23BrOSi/c1-10(2,3)13(4,5)12-9-7-6-8-11/h6-9H2,1-5H3/q+1
- InChI Key： KCTFPQMORSGWEJ-UHFFFAOYSA-N
- SMILES： CC(C)(C)[Si+](C)(OCCCCBr)C

Computed Properties

Exact Mass: 266.07000
Monoisotopic Mass: 266.07015g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.073±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 250.4±13.0 ºC (760 Torr),
Flash Point: 105.2±19.8 ºC,
Solubility: Almost insoluble (0.067 g/l) (25 º C),
PSA: 9.23000
LogP: 4.18330

1-Bromo-4-(t-butyldimethylsilyloxy)butane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A628803-250mg	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	250mg	$12.0	2025-04-15
Ambeed	A628803-1g	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	1g	$22.0	2025-04-15
Ambeed	A628803-5g	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	5g	$49.0	2025-04-15
Ambeed	A628803-25g	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	25g	$173.0	2025-04-15
Ambeed	A628803-100g	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	100g	$685.0	2025-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QK579-20g	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	20g	2807.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QK579-200mg	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	200mg	78.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QK579-5g	1-Bromo-4-(t-butyldimethylsilyloxy)butane	89043-32-3	97%	5g	850.0CNY	2021-08-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY226928-5g	(4-Bromobutoxy)(tert-butyl)dimethylsilane	89043-32-3	≥95%	5g	¥314.00	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY226928-1g	(4-Bromobutoxy)(tert-butyl)dimethylsilane	89043-32-3	≥95%	1g	¥79.00	2025-04-12

1-Bromo-4-(t-butyldimethylsilyloxy)butane Production Method

Production Method 1

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 1 h, rt

Reference

2-Hexadecynoic acid inhibits plasmodial FAS-II enzymes and arrests erythrocytic and liver stage Plasmodium infections

Tasdemir, Deniz; Sanabria, David; Lauinger, Ina L.; Tarun, Alice; Herman, Rob; et al, Bioorganic & Medicinal Chemistry, 2010, 18(21), 7475-7485

Production Method 2

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 3 h, rt
1.2 Reagents: Ammonium chloride Solvents: Ethyl acetate , Water ; rt

Reference

Racemic total synthesis of dactyloidin and demethyldactyloidin through the DL-proline-catalyzed Knoevenagel condensation/[4 + 2] cycloaddition cascade

Tan, Haibo; Liu, Hongxin; Chen, Xinzheng; Chen, Huiyu; Qiu, Shengxiang, Organic & Biomolecular Chemistry, 2015, 13(39), 9977-9983

Production Method 3

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane

Reference

Nitric oxide-responsive vesicles as a drug delivery system

Li, Zhi-Heng; Tan, Zheng-Li; Ding, Ai-Xiang; Gong, Bing; Lu, Zhong-Lin; et al, Chemical Communications (Cambridge, 2017, 53(25), 3535-3538

Production Method 4

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Tetrahydrofuran ; 10 min, rt
1.2 rt; 2 h, rt

Reference

Total Synthesis of Emmyguyacins A and B, Potential Fusion Inhibitors of Influenza Virus

Jana, Santanu ; Sarpe, Vikram A.; Kulkarni, Suvarn S., Organic Letters, 2018, 20(21), 6938-6942

Production Method 5

87184-99-4

89043-32-3

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide , Methanaminium, chlorodimethyl(phenylthio)-, chloride (1:1) Solvents: Dichloromethane

Reference

[Chloro(phenylthio)methylene]dimethylammonium chloride (CPMA), an efficient reagent for selective chlorination and bromination of primary alcohols

Gomez, L.; Gellibert, F.; Wagner, A.; Mioskowski, C., Tetrahedron Letters, 2000, 41(32), 6049-6052

Production Method 6

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide ; 0 °C; 0 °C → 25 °C; 2 h, 25 °C

Reference

Mass Spectrometric Characterization of Protein Modification by the Products of Nonenzymatic Oxidation of Linoleic Acid

Zhu, Xiaochun; Tang, Xiaoxi a; Anderson, Vernon E.; Sayre, Lawrence M., Chemical Research in Toxicology, 2009, 22(8), 1386-1397

Production Method 7

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane ; 12 h, rt

Reference

Stereoselective construction of sterically hindered oxaspirocycles via chiral bidentate directing group-mediated C(sp3)-O bond formation

Kim, Yechan; Kim, Seoung-Tae; Kang, Dahye; Sohn, Te-ik; Jang, Eunyoung; et al, Chemical Science, 2018, 9(6), 1473-1480

Production Method 8

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide

Reference

Synthetic studies towards clerodane diterpenes

Whittle, Alan John, 1981, , ,

Production Method 9

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 2 h, 0 °C; 0 °C → 25 °C; 12 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 25 °C

Reference

Synthesis of 2-Azabicyclo[m.n.0]-Alkanes and Their Application towards the Synthesis of Strychnos and Stemona Classes of Alkaloids

Majumder, Binoy; Pandey, Ganesh, European Journal of Organic Chemistry, 2020, 2020(25), 3883-3888

Production Method 10

18162-48-6

9016-18-6

89043-32-3

Reaction Conditions

1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt

Reference

Structure Assignment, Total Synthesis, and Antiviral Evaluation of Cycloviracin B1

Fuerstner, Alois; Albert, Martin; Mlynarski, Jacek; Matheu, Maribel; DeClercq, Erik, Journal of the American Chemical Society, 2003, 125(43), 13132-13142

Production Method 11

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

Total Synthesis of the Antiviral Glycolipid Cycloviracin B1

Fuerstner, Alois; Mlynarski, Jacek; Albert, Martin, Journal of the American Chemical Society, 2002, 124(35), 10274-10275

Production Method 12

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dichloromethane

Reference

Free radical cyclizations onto -C=N-R acceptors: kinetics and synthetic applications and synthesis of taxoid mimics

Tauh, Poonam, 2000, , 62(2),

Production Method 13

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Imidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, 0 °C; 0 °C → 21 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 21 °C

Reference

Rate Constants for 5-Exo Secondary Alkyl Radical Cyclizations onto Hydrazones and Oxime Ethers via Intramolecular Competition Experiments

Tauh, Poonam; Fallis, Alex G., Journal of Organic Chemistry, 1999, 64(19), 6960-6968

Production Method 14

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Triethylamine , Diisopropylethylamine Solvents: Chloroform ; 10 h, rt

Reference

Design, Synthesis and Evaluation of Fe-S Targeted Adenosine 5'-Phosphosulfate Reductase Inhibitors

Paritala, Hanumantharao; Suzuki, Yuta; Carroll, Kate S., Nucleosides, 2015, 34(3), 199-220

Production Method 15

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 72 h, rt

Reference

Steroids modified at C15. Synthesis and spectra-structure correlations

Baranovskii, A. V.; Khripach, V. A., Russian Journal of General Chemistry, 2011, 81(10), 2142-2150

Production Method 16

98602-83-6

89043-32-3

Reaction Conditions

1.1 Reagents: Lithium bromide Solvents: Tetrahydrofuran ; overnight, reflux

Reference

Isomerization reactions of allylic alcohols to ketones with the Grubbs reagent

Nakashima, Katsuyuki; Okamoto, Sanae; Sono, Masakazu; Tori, Motoo, Molecules, 2004, 9(7), 541-549

Production Method 17

18162-48-6

33036-62-3

89043-32-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, 23 °C

Reference

Cyclopropenium-Activated Cyclodehydration of Diols

Kelly, Brendan D.; Lambert, Tristan H., Organic Letters, 2011, 13(4), 740-743

1-Bromo-4-(t-butyldimethylsilyloxy)butane Raw materials

1-Bromo-4-(t-butyldimethylsilyloxy)butane Preparation Products

1-Bromo-4-(t-butyldimethylsilyloxy)butane (89043-32-3)

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